2-Methoxy-quinolin-7-ol

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-methoxyquinolin-7-ol
• InChI: InChI=1S/C10H9NO2/c1-13-10-5-3-7-2-4-8(12)6-9(7)11-10/h2-6,12H,1H3
• InChI Key: IPULWSXWQGKPLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=C2)O)C=C1

Description

2-Methoxy-quinolin-7-ol is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-quinolin-7-ol (4.2 g, 23.4 mmol, 1.0 eq) is added at room temperature to a stirred solution of sodium methoxide in methanol (15% weight, 200 mL, 561.6 mmol, 24.0 eq) and the resulting mixture is heated under reflux for 20 hours. Solvent is removed, the residue is dissolved in water (50 mL) and neutralized with acetic acid, followed by extraction with ethyl acetate (3×50 mL). The combined organic layers are dried over sodium sulfate, filtered and concentrated to give a crude product that is purified by column chromatography (silica gel, eluent: petroleum ether:ethyl acetate, 6:1, v/v) to afford 2-methoxy-quinolin-7-ol as a yellow solid (3.3 g, 79% yield).